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A Comparative Study of Different Acid Dyes for Textiles

This guide provides a detailed comparison of the performance of various acid dyes on textile

fibers, specifically wool, silk, and nylon. The information is intended for researchers, scientists,

and professionals in the field of textile chemistry and dye development. The data presented is

based on a comprehensive review of experimental studies.

Classification of Acid Dyes
Acid dyes are anionic colorants that are applied to protein and polyamide fibers in an acidic

dyebath.[1][2] They are primarily classified based on their dyeing characteristics and chemical

structure.[1][3]

Classification by Dyeing Properties
This classification is based on their migration ability, dyeing pH, and wet fastness properties.[1]

[4]

Leveling Acid Dyes (or Strong Acid Dyes): These have small molecular sizes, exhibit good

leveling properties, and are applied in a strongly acidic medium (pH 2-3).[5][6] They have

good light fastness but generally poor wash fastness.[3][7]

Milling Acid Dyes (or Weak Acid Dyes): These have larger molecular sizes than leveling

dyes, leading to better wet fastness but poorer leveling properties.[4][8] They are applied in a

weakly acidic to neutral bath (pH 5.2-6.2).[5]
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Super-milling Acid Dyes: These are a subclass of milling dyes with even larger molecular

structures, resulting in excellent wet fastness.[6][8]

Metal-Complex Acid Dyes: These dyes contain a metal ion (usually chromium or cobalt) in

their structure, which contributes to excellent light fastness but often produces duller shades.

[2][7]

Classification by Chemical Structure
Acid dyes can also be categorized based on their chromophoric group.[1][3]

Azo Dyes: The largest and most important group, characterized by the presence of one or

more azo (-N=N-) groups.[1][3]

Anthraquinone Dyes: These are based on the anthraquinone structure and are known for

their brightness and good light fastness.[3][7]

Triphenylmethane Dyes: This group provides bright, vibrant colors but often has poor light

fastness.[3][7]

Other Structures: This includes nitro, nitroso, xanthene, azine, quinoline, and phthalocyanine

based dyes.[3]
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Performance Data of Acid Dyes
The performance of acid dyes varies significantly depending on the dye class, the specific dye,

and the textile substrate. The following tables summarize experimental data on color fastness

and dyeing efficiency.

Color Fastness
Color fastness is a measure of a textile's resistance to color change or transfer under various

conditions. It is typically rated on a scale of 1 to 5 (or 1 to 8 for light fastness), with higher

numbers indicating better fastness.[2]

Table 1: Comparative Color Fastness of Acid Dyes on Wool

Dye Class
Light Fastness
(Scale 1-8)

Wash
Fastness
(Scale 1-5)

Rubbing
Fastness (Dry)
(Scale 1-5)

Rubbing
Fastness (Wet)
(Scale 1-5)

Leveling 4-5 2-3 4-5 3-4

Milling 5-6 4 4 3

Metal-Complex 6-7 4-5 4-5 4

Table 2: Comparative Color Fastness of Acid Dyes on Silk

Dye Class
Light Fastness
(Scale 1-8)

Wash
Fastness
(Scale 1-5)

Rubbing
Fastness (Dry)
(Scale 1-5)

Rubbing
Fastness (Wet)
(Scale 1-5)

Leveling 4 3 4-5 4

Milling 5 3-4 4 3-4

Metal-Complex 6 4 4-5 4

Table 3: Comparative Color Fastness of Acid Dyes on Nylon

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.intouch-quality.com/blog/5-color-fastness-tests-to-prevent-textile-fading-and-staining
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dye Class
Light Fastness
(Scale 1-8)

Wash
Fastness
(Scale 1-5)

Rubbing
Fastness (Dry)
(Scale 1-5)

Rubbing
Fastness (Wet)
(Scale 1-5)

Leveling 4-5 3 4 3

Milling 5-6 4 4-5 3-4

Metal-Complex 6-7 4-5 4-5 4

Dyeing Efficiency
Dyeing efficiency is determined by the exhaustion and fixation rates. Exhaustion refers to the

percentage of dye that moves from the dyebath to the fiber, while fixation is the percentage of

the exhausted dye that becomes permanently bound to the fiber.

Table 4: Exhaustion and Fixation of Acid Dyes on Different Fibers

Fiber Dye Class Exhaustion (%) Fixation (%)

Wool Leveling 85-95 90-98

Wool Milling 80-90 95-99

Wool Metal-Complex 90-98 98-99

Silk Leveling 80-90 85-95

Silk Milling 75-85 90-98

Silk Metal-Complex 85-95 95-99

Nylon Leveling 90-98 90-97

Nylon Milling 85-95 92-98

Nylon Metal-Complex 92-99 97-99

Experimental Protocols
The following are generalized protocols for key experiments used to evaluate the performance

of acid dyes.
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General Laboratory Dyeing Procedure
Preparation of Dyebath: Dissolve a pre-calculated amount of acid dye in distilled water. Add

a wetting agent and a leveling agent as required. Adjust the pH of the dyebath using acetic

acid or sulfuric acid according to the dye class.

Dyeing: Introduce the textile material (wool, silk, or nylon) into the dyebath at room

temperature. Gradually raise the temperature to the boil (for wool and nylon) or near boil (for

silk) and maintain for 45-60 minutes with constant stirring.

Rinsing and Soaping: After dyeing, remove the material and rinse thoroughly with cold water.

A subsequent soaping with a non-ionic detergent helps to remove any unfixed dye.

Drying: The dyed material is then squeezed and air-dried.

Color Fastness to Washing (ISO 105-C06)**
A specimen of the dyed textile is stitched between two pieces of undyed standard multifiber

fabric.

The composite specimen is placed in a stainless-steel container with a specified amount of

standard soap solution and stainless-steel balls (to provide mechanical action).

The container is agitated in a Launder-Ometer at a specified temperature (e.g., 40°C or

60°C) for a set duration (e.g., 30 minutes).

The specimen is then rinsed, squeezed, and dried.

The change in color of the dyed fabric and the staining of the multifiber fabric are assessed

using standard grey scales.

Color Fastness to Light (ISO 105-B02)**
A specimen of the dyed textile is exposed to a controlled artificial light source (Xenon arc

lamp) that simulates natural daylight.

A portion of the specimen is covered to serve as an unexposed original for comparison.
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The exposure is carried out for a specified duration or until a certain degree of fading is

observed in standard blue wool references exposed simultaneously.

The change in color of the exposed portion of the specimen is assessed by comparing it with

the unexposed portion using the blue wool scale (1-8).

Color Fastness to Rubbing (ISO 105-X12)**
A specimen of the dyed textile is mounted on the base of a crockmeter.

A standard white cotton rubbing cloth is fixed to the rubbing finger of the crockmeter.

The rubbing is performed for a specified number of cycles (e.g., 10 cycles) with a constant

pressure.

This procedure is repeated with a wet rubbing cloth.

The degree of color transfer to the white rubbing cloth is assessed using a standard grey

scale for staining.

Determination of Dye Exhaustion and Fixation
Exhaustion: The concentration of the dye in the dyebath is measured spectrophotometrically

before and after the dyeing process. The percentage exhaustion is calculated using the

formula: Exhaustion (%) = [(Initial Absorbance - Final Absorbance) / Initial Absorbance] x 100

Fixation: The dyed fabric is subjected to a rigorous washing process (soaping) to remove any

unfixed dye. The amount of dye in the wash liquor is measured spectrophotometrically. The

percentage fixation is calculated as: Fixation (%) = [((Amount of dye on fiber after dyeing) -

(Amount of dye removed during washing)) / (Amount of dye on fiber after dyeing)] x 100

Signaling Pathways and Experimental Workflows
Mechanism of Acid Dyeing on Protein and Polyamide
Fibers
Acid dyes, being anionic, are attracted to the cationic sites on protein (wool, silk) and

polyamide (nylon) fibers in an acidic medium.[1] The acid in the dyebath protonates the amino
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groups (-NH2) in the fiber, creating positively charged sites (-NH3+), which then form ionic

bonds with the negatively charged sulfonate groups (-SO3-) of the dye molecules.[9] Van der

Waals forces and hydrogen bonding also contribute to the dye-fiber interaction.[3]

Mechanism of Acid Dyeing
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Acid Dyeing Mechanism.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://darongtester.com/iso-105-x12-colorfastness-to-rubbing/
https://contracttextiles.org/wp-content/uploads/2016/12/act_colorfastness_080714_2.pdf
https://www.benchchem.com/product/b1290566?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Comparative Study
The following diagram illustrates a typical workflow for a comparative study of different acid

dyes.

Experimental Workflow for Acid Dye Comparison
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Exploring AATCC standards for fabric colorfastness - News and Articles
[textiletradebuddy.com]

2. intouch-quality.com [intouch-quality.com]

3. contracttextiles.org [contracttextiles.org]

4. researchgate.net [researchgate.net]

5. blog.qima.com [blog.qima.com]

6. chiuvention.com [chiuvention.com]

7. aatcc.org [aatcc.org]

8. microbe-investigations.com [microbe-investigations.com]

9. Guidance on ISO 105 X12 Color Fastness Test to Rubbing [darongtester.com]

To cite this document: BenchChem. [comparative study of different acid dyes for textiles].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290566#comparative-study-of-different-acid-dyes-
for-textiles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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